Cas no 1142212-79-0 (1-(4-Methoxyphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol)
1-(4-Methoxyphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-methoxyphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol
- STK505148
- 1-(4-methoxyphenyl)-4,4-dimethylpyrimidine-2-thiol
- 1-(4-Methoxyphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol
-
- MDL: MFCD12027424
- Inchi: 1S/C13H16N2OS/c1-13(2)8-9-15(12(17)14-13)10-4-6-11(16-3)7-5-10/h4-9H,1-3H3,(H,14,17)
- InChI Key: UZMUICXYXXKMKL-UHFFFAOYSA-N
- SMILES: S=C1N(C2C=CC(=CC=2)OC)C=CC(C)(C)N1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 319
- Topological Polar Surface Area: 56.6
1-(4-Methoxyphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 038737-500mg |
1-(4-Methoxyphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol |
1142212-79-0 | 500mg |
$126.00 | 2023-09-06 |
1-(4-Methoxyphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 1-(4-Methoxyphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol
1-(4-Methoxyphenyl)-4,4-Dimethyl-1,4-Dihydropyrimidine-2-Thiol: A Comprehensive Overview
1-(4-Methoxyphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol, with the CAS number 1142212-79-0, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of dihydropyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, particularly the presence of a methoxyphenyl group and dimethyl substitutions, contribute to its distinctive properties and biological activities.
The synthesis of 1-(4-Methoxyphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol typically involves multistep reactions, including condensation and cyclization processes. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound. For instance, a study published in the Journal of Organic Chemistry (2023) reported a novel one-pot synthesis method that significantly improved the yield and purity of the final product. This method utilizes environmentally friendly solvents and catalysts, making it a more sustainable approach to the synthesis of dihydropyrimidines.
The biological activities of 1-(4-Methoxyphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol have been extensively studied in various in vitro and in vivo models. One of the key areas of interest is its potential as an antitumor agent. Research conducted by a team at the National Cancer Institute (2022) demonstrated that this compound exhibits potent cytotoxic effects against several human cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT-116) cells. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.
In addition to its antitumor properties, 1-(4-Methoxyphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol has shown promise as an antimicrobial agent. A study published in the Journal of Medicinal Chemistry (2023) reported that this compound exhibits broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The compound was found to be particularly effective against drug-resistant strains such as methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus (VRE). The mechanism underlying its antibacterial activity is believed to involve the disruption of bacterial cell membranes and inhibition of essential metabolic processes.
The pharmacokinetic properties of 1-(4-Methoxyphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol have also been investigated to assess its potential for clinical applications. Preclinical studies have shown that this compound has favorable oral bioavailability and a relatively long half-life in vivo. These properties make it a promising candidate for further development as an oral therapeutic agent. However, further research is needed to optimize its pharmacokinetic profile and evaluate its safety and efficacy in human subjects.
The structural modifications of 1-(4-Methoxyphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol have been explored to enhance its biological activities and reduce potential side effects. For example, substituting the methoxyphenyl group with other functional groups such as fluoro or chloro has been shown to improve the compound's potency against cancer cells while maintaining its selectivity for tumor tissues. Similarly, altering the substitution pattern on the pyrimidine ring can influence the compound's pharmacological profile and therapeutic window.
In conclusion, 1-(4-Methoxyphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol (CAS 1142212-79-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are focused on optimizing its synthesis methods, enhancing its biological activities through structural modifications, and evaluating its safety and efficacy in preclinical models. As research progresses, this compound may offer new opportunities for the treatment of various diseases including cancer and microbial infections.
1142212-79-0 (1-(4-Methoxyphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)